N-[(E)-1-[4-[(2,2,2-trifluoroacetyl)amino]phenyl]ethylideneamino]pentanamide
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Overview
Description
N-[1-[4-[(2,2,2-trifluoro-1-oxoethyl)amino]phenyl]ethylideneamino]pentanamide is an anilide.
Scientific Research Applications
Electrophilic Fluorinating Agent
N-[(E)-1-[4-[(2,2,2-trifluoroacetyl)amino]phenyl]ethylideneamino]pentanamide and related compounds have been utilized as electrophilic fluorinating agents in chemical synthesis. For example, perfluoro-[N-(4-pyridyl)acetamide], which shares a similar structure, has been shown to effectively fluorinate various compounds under mild conditions (Banks, Besheesh, & Tsiliopoulos, 1996).
Synthesis of Anticonvulsants
Compounds with structures similar to this compound have been synthesized and tested for anticonvulsant activity. For instance, derivatives like DL-2-hydroxy-2-(3’-tri-fluoromethylphenyl) butyramide exhibited notable anticonvulsant effects, comparable to reference drugs like phenobarbital (Meza-Toledo et al., 2008).
Anticholinergic Activity
The structural analogs of this compound have been investigated for their anticholinergic activity. For instance, the four stereoisomers of 4-(dimethylamino)-2-phenyl-(2-pyridyl)pentanamide showed varying potencies in pharmacological testing for anticholinergic effects (Oyasu et al., 1994).
Synthesis of Key Intermediates
This compound class, including this compound, is crucial in the synthesis of various key intermediates in pharmaceuticals. An example is the synthesis of 4-(4-Fluorophenyl)-2(2-methylpropanoyl)-4-oxo-N,β-diphenylbutanamide, a key intermediate of atorvastatin (Zhou Kai, 2010).
Antimicrobial Activity
Some compounds structurally similar to this compound have been synthesized and shown to possess antimicrobial activities. For instance, dihydropyridine derivatives demonstrated significant antimicrobial properties (Joshi, 2015).
Properties
Molecular Formula |
C15H18F3N3O2 |
---|---|
Molecular Weight |
329.32 g/mol |
IUPAC Name |
N-[(E)-1-[4-[(2,2,2-trifluoroacetyl)amino]phenyl]ethylideneamino]pentanamide |
InChI |
InChI=1S/C15H18F3N3O2/c1-3-4-5-13(22)21-20-10(2)11-6-8-12(9-7-11)19-14(23)15(16,17)18/h6-9H,3-5H2,1-2H3,(H,19,23)(H,21,22)/b20-10+ |
InChI Key |
ONNXAZPRHBPWFM-KEBDBYFISA-N |
Isomeric SMILES |
CCCCC(=O)N/N=C(\C)/C1=CC=C(C=C1)NC(=O)C(F)(F)F |
SMILES |
CCCCC(=O)NN=C(C)C1=CC=C(C=C1)NC(=O)C(F)(F)F |
Canonical SMILES |
CCCCC(=O)NN=C(C)C1=CC=C(C=C1)NC(=O)C(F)(F)F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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